Cas no 17273-79-9 (Sodium 2-Naphthoate)

• Product Name: Sodium 2-Naphthoate
• CAS No: 17273-79-9
• MF: C₁₁H₇NaO₂
• MW: 194.161854028702
• MDL: MFCD00671570
• CID: 122215
• PubChem ID: 87573934
• Update Time: 2025-11-02

Sodium 2-Naphthoate Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarboxylicacid, sodium salt (1:1)
• Sodium 2-Naphthoate
• 2-Naphthalenecarboxylic Acid Sodium Salt
• 2-NAPHTHOIC ACID SODIUM SALT
• sodium,naphthalene-2-carboxylate
• Naphthalene-2-carboxylic acid sodium salt
• 2-Naphthalenecarboxylic Acid Sodium Salt 2-Naphthoic Acid Sodium Salt
• sodium naphthalene-2-carboxylate
• Sodium2-Naphthoate
• sodium;naphthalene-2-carboxylate
• N0617
• EC 700-038-4
• MFCD00671570
• D91750
• NS00078194
• 17273-79-9
• AKOS022190569
• 2-NAPHTHALENECARBOXYLICACIDSODIUMSALT
• AKOS002948169
• DTXSID10635605
• SY102579
• AS-57187
• SCHEMBL946978
• CS-0448252
• DTXCID20586356
• WUJXROKYJRAVIO-UHFFFAOYSA-M

• MDL： MFCD00671570
• Inchi： 1S/C11H8O2.Na/c12-11(13)10-6-5-8-3-1-2-4-9(8)7-10;/h1-7H,(H,12,13);/q;+1/p-1
• InChI Key： WUJXROKYJRAVIO-UHFFFAOYSA-M
• SMILES： [Na+].[O-]C(C1=CC=C2C=CC=CC2=C1)=O

Computed Properties

• Exact Mass: 194.03400
• Monoisotopic Mass: 194.034
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 40.1

Experimental Properties

• Color/Form: Uncertain
• Density: No data available
• Melting Point: No data available
• Flash Point: No data available
• PSA: 40.13000
• LogP: 1.20330
• Solubility: Uncertain

Sodium 2-Naphthoate Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / wear protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p1086 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on Sodium 2-Naphthoate

Recent Advances in the Study of Sodium 2-Naphthoate (17273-79-9) and Its Applications in Chemical Biology and Medicine

Sodium 2-Naphthoate (CAS: 17273-79-9) is a chemical compound that has garnered significant attention in the fields of chemical biology and medicine due to its versatile applications and potential therapeutic benefits. Recent studies have explored its role in drug formulation, antimicrobial activity, and as a precursor in the synthesis of more complex pharmaceutical agents. This research brief aims to summarize the latest findings related to Sodium 2-Naphthoate, focusing on its chemical properties, biological activities, and emerging applications in medicine.

One of the key areas of interest is the antimicrobial properties of Sodium 2-Naphthoate. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated its efficacy against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains. The study highlighted the compound's ability to disrupt bacterial cell membranes, leading to cell lysis and death. These findings suggest that Sodium 2-Naphthoate could serve as a promising candidate for the development of new antibiotics, particularly in the face of rising antimicrobial resistance.

In addition to its antimicrobial effects, Sodium 2-Naphthoate has been investigated for its potential role in cancer therapy. Research published in *Bioorganic & Medicinal Chemistry Letters* in early 2024 revealed that the compound exhibits selective cytotoxicity against certain cancer cell lines, including breast and lung cancer cells. The study proposed that Sodium 2-Naphthoate may interfere with cellular signaling pathways involved in tumor growth and proliferation. While further in vivo studies are needed to confirm these findings, the preliminary results are encouraging and warrant further exploration.

Another notable application of Sodium 2-Naphthoate is its use as a stabilizing agent in pharmaceutical formulations. A recent study in the *International Journal of Pharmaceutics* reported that the compound enhances the solubility and stability of poorly water-soluble drugs, thereby improving their bioavailability. This property is particularly valuable in the development of oral and injectable drug formulations, where solubility issues often pose significant challenges.

Despite these promising findings, challenges remain in the widespread adoption of Sodium 2-Naphthoate in clinical settings. For instance, its pharmacokinetic profile and potential toxicity at higher doses require further investigation. Additionally, scalable synthesis methods need to be optimized to ensure cost-effective production for large-scale applications. Addressing these challenges will be critical for translating laboratory findings into real-world medical solutions.

In conclusion, Sodium 2-Naphthoate (17273-79-9) represents a compound of significant interest in chemical biology and medicine, with potential applications ranging from antimicrobial therapy to cancer treatment and drug formulation. Continued research and development efforts are essential to fully unlock its therapeutic potential and address existing limitations. This brief underscores the importance of interdisciplinary collaboration to advance our understanding of this versatile compound and its role in modern medicine.